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Compound of Interest

Compound Name: Diglyme

Cat. No.: B029089

Essential Safety and Handling Guide for Diglyme

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Diglyme (Bis(2-methoxyethyl) ether) in a laboratory setting.
Adherence to these guidelines is critical for ensuring personal safety and regulatory
compliance.

Immediate Safety Information

Diglyme is a flammable liquid and vapor that can form explosive peroxides upon prolonged
exposure to air and light.[1] It is also classified as a reproductive toxin, with the potential to
impair fertility and harm an unborn child.[2][3] Skin absorption is a significant route of exposure.
[4] Therefore, strict adherence to personal protective equipment (PPE) protocols is mandatory.

Personal Protective Equipment (PPE) Selection

The selection of appropriate PPE is the first line of defense against the hazards associated with
Diglyme. The following tables provide a summary of recommended PPE.

Hand Protection: Glove Selection

The selection of appropriate gloves is critical due to the risk of skin absorption. While specific
breakthrough time data for Diglyme is not uniformly available across all glove types in publicly
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accessible literature, general recommendations and some specific test results provide
guidance. Butyl rubber has been identified as a highly effective barrier.[4]

. Breakthrough Time Protection Class .
Glove Material . Recommendation
(Minutes) (EN 374)

Excellent:
) Recommended for
Butyl Rubber > 480 (Estimated) Class 6
prolonged or

immersive contact.[4]

Fair to Good: Suitable
for incidental splash
protection.
Breakthrough times
can be highly variable
Nitrile Rubber Varies Significantly Varies dejpendlng on glove
thickness and
manufacturer. Always
consult the
manufacturer's
specific chemical

resistance data.

Fair: May be suitable
] ] for splash protection,
Neoprene Varies Varies
but breakthrough data

for Diglyme is limited.

Generally not
PvC Not Recommended - recommended for use

with ethers.

Poor chemical
Natural Latex Not Recommended - resistance to many

organic solvents.

Eye and Face Protection
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Equipment

Standard

Recommendation

Safety Glasses with Side
Shields

ANSI Z87.1/ EN 166

Minimum requirement for all

handling procedures.

Chemical Splash Goggles

ANSI Z87.1/ EN 166

Required when there is a risk

of splashing.

Face Shield

ANSI Z87.1/ EN 166

Recommended in addition to
goggles when handling larger
quantities or when a significant

splash risk exists.

Body Protection

Equipment

Material

Recommendation

Laboratory Coat

Standard

Minimum requirement for

handling small quantities.

Chemical Resistant Apron

PVC or similar

Recommended when handling
larger quantities to protect

against splashes.

Coveralls/Overalls

Flame-retardant, anti-static

Recommended for large-scale
operations or where significant

exposure is possible.[2]

Safety Footwear

Non-sparking

Recommended for large-scale

or continuous use.[1]

Respiratory Protection

Respiratory protection is necessary when engineering controls (such as a fume hood) are not

sufficient to maintain exposure below occupational exposure limits, or during emergency

situations.
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. CartridgelFilter NIOSH/EN .
Respirator Type Recommendation
Type Standard
For use in areas with
adequate oxygen and
) - known contaminant
Air-Purifying ) )
) Organic Vapor (OV) concentrations below
Respirator (Half or ) NIOSH Approved ]
) Cartridge the Immediately
Full Facepiece) ]
Dangerous to Life or
Health (IDLH) level.[5]
[6]
) Offers a higher level
) o Organic Vapor (OV) )
Powered Air-Purifying ) ) of protection and may
) Cartridge with HEPA NIOSH Approved
Respirator (PAPR) be more comfortable

(P100) filter
for extended use.

Required for

emergency situations,

Self-Contained
unknown

Breathing Apparatus - NIOSH Approved
(SCBA)

concentrations, or
oxygen-deficient

environments.[2]

Experimental Protocols

Permeation and Breakthrough Time Testing for Protective Gloves
The efficacy of glove materials against chemical permeation is determined using standardized
test methods. The most common standard is ASTM F739: Standard Test Method for

Permeation of Liquids and Gases Through Protective Clothing Materials Under Conditions of
Continuous Contact.

Methodology Overview:

o Test Cell: Atest cell is used which is divided into two chambers by the glove material to be
tested.
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e Challenge Chemical: One chamber (the "challenge" side) is filled with Diglyme.

e Collection Medium: The other chamber (the "collection” side) has a collection medium (gas
or liquid) that continuously flows through it.

o Sampling and Analysis: The collection medium is continuously monitored using an analytical
instrument (e.g., gas chromatograph) to detect the presence of Diglyme.

o Breakthrough Time: The "normalized breakthrough time" is the time elapsed from the initial
contact of the chemical with the glove material to the point at which the chemical's
permeation rate reaches a standardized level (e.g., 0.1 pg/cm2/min).[7]

e Permeation Rate: The steady-state permeation rate is the constant rate of chemical passage
through the material after equilibrium is reached.

This testing provides the quantitative data necessary to select gloves with adequate protection
for the duration of a specific task.

Operational Plans

Workflow for Safe Handling of Diglyme
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Caption: Fig. 1: Workflow for Safe Handling of Diglyme.

Fig. 1: Workflow for Safe Handling of Diglyme.

Click to download full resolution via product page
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Disposal Plans

Diglyme and any materials contaminated with it must be disposed of as hazardous waste.[1]
Due to its ability to form explosive peroxides, special precautions are necessary.

Step-by-Step Disposal Protocol:
» Waste Collection:

o Use a designated, compatible, and clearly labeled hazardous waste container. The
container must have a secure cap.

o Do not mix Diglyme waste with other incompatible waste streams.
e Labeling:

o Label the waste container with "Hazardous Waste," the full chemical name "Diglyme" or
"Bis(2-methoxyethyl) ether,” and the associated hazards (Flammable, Reproductive Toxin).

o Indicate the date when waste accumulation began.
o Storage:

o Store the waste container in a cool, dry, well-ventilated area, away from heat and sources
of ignition.[2]

o Store in a designated satellite accumulation area.
o Ensure the container is kept closed except when adding waste.
o Peroxide Management:

o Opened containers of Diglyme should be dated and disposed of within 12 months.
Unopened containers should be disposed of after 18 months.[1]

o If an old or undated container of Diglyme is found, do not handle it. Contact your
institution's Environmental Health and Safety (EHS) office immediately.
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» Disposal Request:

o When the container is full or the disposal timeline is reached, request a pickup from your
institution's EHS department.

o Do not dispose of Diglyme down the drain or in regular trash.

Logical Relationship for PPE Selection and Disposal
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Fig. 2:

Logical Flow for PPE Selection and Disposal.
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Caption: Fig. 2: Logical Flow for PPE Selection and Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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